Cas no 2253631-24-0 (Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl-)

Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl- structure
2253631-24-0 structure
Product Name:Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl-
CAS No:2253631-24-0
MF:C5H5BrClNO
MW:210.456299543381
CID:5903969
PubChem ID:137935930
Update Time:2023-12-14

Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl-
    • 3-Bromo-4-(chloromethyl)-5-methylisoxazole
    • 2253631-24-0
    • AT19723
    • 3-Bromo-4-(chloromethyl)-5-methyl-1,2-oxazole
    • EN300-6492687
    • Inchi: 1S/C5H5BrClNO/c1-3-4(2-7)5(6)8-9-3/h2H2,1H3
    • InChI Key: DCVHDBWVRIVROV-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(CCl)C(Br)=N1

Computed Properties

  • Exact Mass: 208.92430g/mol
  • Monoisotopic Mass: 208.92430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.675±0.06 g/cm3(Predicted)
  • Boiling Point: 286.4±35.0 °C(Predicted)
  • pka: -5.82±0.50(Predicted)

Isoxazole, 3-bromo-4-(chloromethyl)-5-methyl- Pricemore >>

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